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Compound of Interest

Compound Name:
3-Pivalamidophenyl

dimethylcarbamate

Cat. No.: B14113511

Get Quote

CAS: 36829-12-6 Molecular Formula: C₁₄H₂₀N₂O₃ Molecular Weight: 264.32 g/mol Class:

Carbamate / Cholinesterase Inhibitor Analog[1]

Part 1: Executive Summary & Retrosynthetic
Analysis[1]
This guide details the synthesis of 3-Pivalamidophenyl dimethylcarbamate, a structural

analog of carbamate-based acetylcholinesterase (AChE) inhibitors such as neostigmine and

rivastigmine.[1] The molecule features a meta-substituted benzene core with two distinct

functionalities: a lipophilic pivalamide (N-acylated amine) and a dimethylcarbamate (O-acylated

phenol).[1]

Strategic Logic
The synthesis hinges on the orthogonal reactivity of the amino (-NH₂) and hydroxyl (-OH)

groups present in the starting material, 3-aminophenol.[1]

Nucleophilicity: Under neutral or mildly basic conditions, the amine is significantly more

nucleophilic than the phenol.[1]
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Selectivity: We can selectively acylate the amine first without protecting the phenol.[1]

Activation: The phenol requires deprotonation (phenoxide formation) or catalytic activation to

react efficiently with the less reactive dimethylcarbamoyl chloride.[1]

Therefore, the "Amide-First" Linear Pathway is the most robust and scalable route, minimizing

protection/deprotection steps.[1]

Retrosynthetic Diagram[1]
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Figure 1: Retrosynthetic disconnection showing the stepwise assembly of the amide and

carbamate functionalities.

Part 2: Detailed Synthesis Protocols
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Route A: The Sequential Functionalization (Preferred)[1]
This route exploits the natural nucleophilic hierarchy of 3-aminophenol.[1]

Step 1: Selective N-Pivaloylation
Objective: Synthesize N-(3-hydroxyphenyl)pivalamide.[1] Principle: The amine reacts with

pivaloyl chloride rapidly at low temperatures, while the phenol remains unreactive unless

forced.[1]

Reagents:

3-Aminophenol (1.0 eq)[1]

Pivaloyl chloride (1.05 eq)[1]

Triethylamine (1.1 eq) or NaHCO₃ (sat.[1] aq.)

Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[1]

Protocol:

Dissolution: Dissolve 3-aminophenol in EtOAc (10 mL/g) in a round-bottom flask. Add

Triethylamine (1.1 eq).[1]

Cooling: Cool the solution to 0–5°C using an ice bath.

Addition: Add Pivaloyl chloride (1.05 eq) dropwise over 30 minutes. Note: Exothermic

reaction.[1]

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor

by TLC (Mobile phase: Hexane/EtOAc 1:1).[1] The amine spot should disappear.[1]

Workup:

Quench with water.[1][2][3]

Wash the organic layer with 1M HCl (to remove unreacted amine/pyridine) and then

saturated NaHCO₃.[1]
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Dry over MgSO₄ and concentrate in vacuo.

Purification: Recrystallize from Toluene or Ethanol/Water if necessary.

Expected Yield: 85–95%[1]

Appearance: White to off-white solid.[1]

Step 2: O-Dimethylcarbamoylation
Objective: Synthesize 3-Pivalamidophenyl dimethylcarbamate. Principle: The phenolic

hydroxyl group is less nucleophilic and sterically hindered.[1] It requires a stronger base or

higher temperature to react with dimethylcarbamoyl chloride (DMCC).[1]

Reagents:

N-(3-hydroxyphenyl)pivalamide (Intermediate from Step 1) (1.0 eq)[1]

Dimethylcarbamoyl chloride (1.2 eq)[1]

Base: Potassium Carbonate (K₂CO₃, 2.0 eq) or Sodium Hydride (NaH, 1.1 eq)[1]

Solvent: Acetonitrile (MeCN) or Acetone[1]

Protocol:

Setup: In a clean, dry flask under nitrogen atmosphere, dissolve the intermediate in MeCN

(10 mL/g).

Activation: Add K₂CO₃ (powdered, 2.0 eq). Stir at RT for 30 minutes to facilitate phenoxide

formation.

Addition: Add Dimethylcarbamoyl chloride (1.2 eq).

Reaction: Heat the mixture to reflux (approx. 80°C) for 6–12 hours. DMCC is less reactive

than acyl chlorides; heat is often required to drive the reaction to completion.[1]

Monitoring: Check TLC for the disappearance of the starting phenol.[1]
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Workup:

Cool to RT and filter off the inorganic salts.[1]

Concentrate the filtrate.[1][3]

Redissolve in EtOAc and wash with water and brine.[1]

Purification:

The crude product may require purification via silica gel column chromatography

(Gradient: 10% -> 40% EtOAc in Hexanes).[1]

Expected Yield: 70–85%[1]

Route B: The Nitro-Reduction Alternative[1]
This route is useful if 3-aminophenol is unavailable or if oxidative stability of the amine is a

concern during storage.[1]

Carbamoylation: React 3-Nitrophenol with Dimethylcarbamoyl chloride (Base: K₂CO₃,

Solvent: Acetone, Reflux) to yield 3-Nitrophenyl dimethylcarbamate.[1]

Reduction: Hydrogenate using H₂ (1 atm) and 10% Pd/C in Methanol. Note: Monitor carefully

to avoid hydrogenolysis of the carbamate bond, though aryl carbamates are generally stable

under mild hydrogenation.[1]

Acylation: React the resulting 3-Aminophenyl dimethylcarbamate with Pivaloyl chloride

(Base: Et₃N, Solvent: DCM) to yield the final product.

Part 3: Critical Process Parameters & Data
Reaction Pathway Comparison[1][3][4]
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Route A: Amide First (Recommended)

Route B: Nitro Reduction
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Figure 2: Comparison of the direct "Amide-First" route vs. the "Nitro-Reduction" route.

Key Physicochemical Data
Parameter Value / Condition Note

Pivaloyl Chloride Reactivity High
Exothermic; requires cooling

(0°C).[1]

DMCC Reactivity Moderate
Requires heat (Reflux) or

strong base (NaH).[1]

Selectivity (Route A) > 20:1 (N vs O)
Amine reacts significantly

faster at pH < 10.[1]

Major Impurity N,O-Bis-pivaloylated
Occurs if excess Pivaloyl

chloride is used in Step 1.[1]

Safety Hazard DMCC

Probable carcinogen;

lachrymator.[1] Handle in fume

hood.

Part 4: Safety & Handling
Dimethylcarbamoyl Chloride (DMCC):
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Toxicity: DMCC is an alkylating agent and a suspected carcinogen (IARC Group 2A).[1] It is

corrosive and lachrymatory.[1][4]

Hydrolysis: Reacts with water to release HCl and dimethylamine.[1]

Neutralization: Spills should be treated with aqueous ammonia or concentrated NaOH to

decompose the chloride.[1]

Pivaloyl Chloride:

Corrosivity: Causes severe skin burns and eye damage.[1] Reacts violently with water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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